1-(Cyclohexyl(methyl)amino)propan-2-ol

• CAS No.: 78345-60-5
• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• IUPAC Name: 1-[cyclohexyl(methyl)amino]propan-2-ol
• InChI: InChI=1S/C10H21NO/c1-9(12)8-11(2)10-6-4-3-5-7-10/h9-10,12H,3-8H2,1-2H3
• InChI Key: AOYWMHSHNWYFCL-UHFFFAOYSA-N
• Canonical SMILES: CC(CN(C)C1CCCCC1)O

Description

1-(Cyclohexyl(methyl)amino)propan-2-ol is a tertiary amine derivative featuring a propan-2-ol backbone substituted with a cyclohexyl(methyl)amino group at the first carbon. This structure confers unique physicochemical properties, including moderate polarity due to the hydroxyl group and lipophilicity from the cyclohexyl ring.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-(2-Chloroethyl)-N-(isopropyl)propan-1-amine

• Structure : Tertiary amine with chloroethyl and isopropyl substituents (C₈H₁₈ClN).
• Key Differences: The absence of a hydroxyl group reduces polarity compared to the target compound.
• Applications: Likely used as an intermediate in organophosphonate synthesis due to its chloroethyl group .

1-[[2-(Piperazin-1-yl)ethyl]amino]propan-2-ol

• Structure : Secondary amine with a piperazine-ethyl chain attached to propan-2-ol (C₉H₂₁N₃O).
• Higher molecular weight (171.28 g/mol vs. ~185 g/mol for the target compound) due to the piperazine substituent.
• Applications: Potential use in pharmaceuticals targeting neurotransmitter receptors due to piperazine’s affinity for CNS targets .

1-{[(3,5-Dimethylphenyl)methyl]amino}propan-2-ol

• Structure: Propan-2-ol substituted with a 3,5-dimethylbenzylamino group (C₁₂H₁₉NO).
• Key Differences :
  • Aromatic benzyl group increases lipophilicity (logP ~2.5 predicted) compared to the cyclohexyl group (logP ~2.0).
  • Molecular weight (193.28 g/mol) is slightly higher than the target compound.
• Applications : Likely investigated for antimicrobial activity due to the aromatic substituent’s role in membrane disruption .

1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol

• Structure: Cyclohexanol ring with an aminopropyl substituent (C₁₀H₂₁NO).
• Key Differences: The hydroxyl group is part of a cyclohexanol ring, altering solubility (predicted water solubility: ~10 mg/L) versus the propan-2-ol backbone (~50 mg/L). Boiling point (259.1°C predicted) is higher due to increased hydrogen bonding from the cyclohexanol group .

Comparative Data Table

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Predicted logP	Notable Applications
1-(Cyclohexyl(methyl)amino)propan-2-ol	C₁₀H₂₁NO	~185	Tertiary amine, hydroxyl	~2.0	Pharmaceutical intermediates
N-(2-Chloroethyl)-N-(isopropyl)propan-1-amine	C₈H₁₈ClN	163.69	Tertiary amine, chloroethyl	~2.8	Organophosphonate synthesis
1-[[2-(Piperazin-1-yl)ethyl]amino]propan-2-ol	C₉H₂₁N₃O	171.28	Secondary amine, piperazine	~1.5	CNS-targeting drugs
1-{[(3,5-Dimethylphenyl)methyl]amino}propan-2-ol	C₁₂H₁₉NO	193.28	Secondary amine, aromatic	~2.5	Antimicrobial agents
1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol	C₁₀H₂₁NO	171.28	Primary amine, cyclohexanol	~1.8	Solubility modifiers

Key Findings and Implications

Cyclohexyl vs. Aromatic Substituents : Cyclohexyl groups offer balanced lipophilicity, whereas aromatic substituents (e.g., 3,5-dimethylbenzyl) enhance membrane permeability but may increase toxicity .

Amine Basicity : Tertiary amines (e.g., target compound) exhibit lower basicity than secondary amines (e.g., piperazine derivative), affecting protonation states under physiological conditions .

Hydroxyl Group Impact: The propan-2-ol backbone in the target compound improves aqueous solubility compared to cyclohexanol derivatives, making it more suitable for liquid formulations .